Cas no 88662-76-4 (Carbonochloridic acid, 2,2-dimethylhexyl ester)

• Product Name: Carbonochloridic acid, 2,2-dimethylhexyl ester
• CAS No: 88662-76-4
• MF: C₉H₁₇ClO₂
• MW: 192.683082342148
• CID: 625129
• PubChem ID: 20566484
• Update Time: 2025-04-19

Carbonochloridic acid, 2,2-dimethylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 2,2-dimethylhexyl ester
• 2,2-dimethylhexyl carbonochloridate
• DTXSID70608794
• 88662-76-4
• SCHEMBL11317329

• Inchi： 1S/C9H17ClO2/c1-4-5-6-9(2,3)7-12-8(10)11/h4-7H2,1-3H3
• InChI Key： XIVOIDDMOMIFEK-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC(C)(C)CCCC

Computed Properties

• Exact Mass: 192.0917075g/mol
• Monoisotopic Mass: 192.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų